Cas no 1065074-00-1 (N-Cyclohexyl 3-bromo-4-fluorobenzamide)

• Product Name: N-Cyclohexyl 3-bromo-4-fluorobenzamide
• CAS No: 1065074-00-1
• MF: C₁₃H₁₅BrFNO
• MW: 300.166706323624
• CID: 857253
• PubChem ID: 46738892
• Update Time: 2025-06-07

N-Cyclohexyl 3-bromo-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-cyclohexyl-4-fluorobenzamide
• N-Cyclohexyl 3-bromo-4-fluorobenzamide
• N-Cyclohexyl3-bromo-4-fluorobenzamide
• DTXSID20674540
• 1065074-00-1
• MFCD11504867
• AKOS015834194
• DB-371467
• N-CYCLOHEXYL-3-BROMO-4-FLUOROBENZAMIDE
• BS-23731
• CS-0211647

• MDL： N179082
• Inchi： 1S/C13H15BrFNO/c14-11-8-9(6-7-12(11)15)13(17)16-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,16,17)
• InChI Key： MMIVSOVGVFUMDU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(NC1CCCCC1)=O)F

Computed Properties

• Exact Mass: 299.03200
• Monoisotopic Mass: 299.03210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.063 g/l) (25 º C),
• PSA: 29.10000
• LogP: 4.04160

Additional information on N-Cyclohexyl 3-bromo-4-fluorobenzamide

N-Cyclohexyl 3-bromo-4-fluorobenzamide (CAS No. 1065074-00-1): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

N-Cyclohexyl 3-bromo-4-fluorobenzamide, identified by its CAS number 1065074-00-1, represents a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a cyclohexyl group, bromine substitution at the third position, and fluorine at the fourth position of the benzamide core, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

The structural composition of N-Cyclohexyl 3-bromo-4-fluorobenzamide imparts distinct chemical properties that make it a valuable scaffold for designing novel bioactive molecules. The presence of both bromine and fluorine substituents enhances its reactivity and selectivity, making it an attractive candidate for further chemical modifications. These modifications can be tailored to optimize pharmacokinetic profiles, improve binding affinity to biological targets, and enhance overall therapeutic efficacy.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various disease pathways. N-Cyclohexyl 3-bromo-4-fluorobenzamide has emerged as a promising compound in this context, particularly in the inhibition of enzymes involved in cancer progression. Studies have demonstrated its ability to interact with key protein targets such as kinases and transcription factors, thereby modulating critical signaling pathways. For instance, preliminary in vitro studies have shown that this compound exhibits inhibitory activity against certain tyrosine kinases, which are often overexpressed in cancer cells.

The incorporation of a cyclohexyl group into the benzamide framework not only enhances solubility but also contributes to the steric properties of the molecule. This feature is particularly advantageous when designing molecules intended for oral administration, as it can improve bioavailability and reduce gastrointestinal tract absorption issues. Additionally, the bromine substituent at the third position provides a handle for further derivatization via cross-coupling reactions, allowing chemists to explore a wide array of analogs with tailored biological activities.

Advances in computational chemistry have further accelerated the discovery process for compounds like N-Cyclohexyl 3-bromo-4-fluorobenzamide. Molecular docking simulations and virtual screening have enabled researchers to predict binding interactions with high precision, thereby facilitating the identification of lead compounds for subsequent optimization. These computational approaches have been instrumental in understanding the molecular mechanisms underlying the biological activity of this compound and have guided experimental efforts towards more effective drug candidates.

Furthermore, the fluorine atom at the fourth position plays a crucial role in modulating the pharmacokinetic properties of N-Cyclohexyl 3-bromo-4-fluorobenzamide. Fluorine substitution is well-documented for its ability to enhance metabolic stability and binding affinity to biological targets. This has been particularly evident in the development of antiviral and anticancer agents where fluorinated analogs have shown superior efficacy compared to their non-fluorinated counterparts.

The synthesis of N-Cyclohexyl 3-bromo-4-fluorobenzamide involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include bromination of a fluorobenzamide precursor followed by amide bond formation with cyclohexylamine derivatives. Recent advancements in synthetic methodologies have improved yield and purity, making large-scale production feasible for both research and commercial purposes.

In conclusion, N-Cyclohexyl 3-bromo-4-fluorobenzamide (CAS No. 1065074-00-1) stands out as a versatile compound with significant potential in modern chemical biology and medicinal chemistry. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an excellent candidate for further exploration in drug discovery programs targeting various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.